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Compound of Interest

Compound Name: Propargyl-PEG17-methane

Cat. No.: B3116499

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Propargyl-PEG17-methane. The following
procedures are designed to ensure safe handling, storage, and disposal of this chemical in a
laboratory setting.

Chemical Identifier:

e Name: Propargyl-PEG17-methane

e Synonyms: m-PEG17-Propargyl, mPEG16-Propyne
e CAS Number: 146185-77-5

Propargyl-PEG17-methane is a polyethylene glycol (PEG) derivative containing a propargy!
group. It is commonly used as a linker in the synthesis of Proteolysis Targeting Chimeras
(PROTACS) and other bioconjugates through copper-catalyzed azide-alkyne cycloaddition, also
known as "click chemistry".[1][2][3][4] While specific hazard data for Propargyl-PEG17-
methane is not readily available, information from similar PEGylated and propargyl-containing
compounds indicates that it should be handled with care to avoid potential skin, eye, and
respiratory irritation.[5][6]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling
Propargyl-PEG17-methane.

Body Part Equipment Specifications

Nitrile or neoprene gloves are

recommended. Always inspect
Hands Chemical-resistant gloves gloves for integrity before use

and change them immediately

if contaminated.

Must meet ANSI Z87.1

standards. Use chemical
Eyes Safety glasses or goggles

splash goggles for enhanced

protection.

Along-sleeved lab coat is
Body Laboratory coat required to protect skin and

clothing.

Handle in a well-ventilated
area, preferably within a
) ) chemical fume hood. If a fume
Respiratory Fume hood or respirator _ _
hood is not available, a
respirator may be necessary

based on a risk assessment.

Emergency Procedures

In the event of an accidental exposure or spill, follow the procedures outlined below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3116499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3116499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Type Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

medical attention.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.

Absorb the spill with an inert material (e.g.,

Spil vermiculite, sand) and place it in a sealed
pi . . .
container for disposal. Ensure the area is well-

ventilated.

Operational and Disposal Plans
Handling and Storage Protocol

» Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical
fume hood should be used for all manipulations of the compound.

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
above.

e Weighing and Transfer: To minimize dust inhalation, carefully weigh the solid compound in a
fume hood. Use appropriate tools to transfer the material, avoiding the creation of dust.

» Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.
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o Storage: Store Propargyl-PEG17-methane in a tightly sealed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.
Recommended storage temperature is -20°C.[2]

Disposal Plan

o Waste Collection: Collect all waste materials, including empty containers, contaminated
gloves, and absorbent materials, in a designated and clearly labeled hazardous waste
container.

o Waste Segregation: Do not mix this waste with other waste streams unless it is chemically
compatible.

o Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local regulations. Contact your institution's environmental health and safety (EHS) office for
specific disposal procedures.

Workflow Diagram

The following diagram illustrates the standard workflow for handling Propargyl-PEG17-
methane in a laboratory setting.
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Caption: Workflow for handling Propargyl-PEG17-methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propargyl-PEG17-methane | CAS#:146185-77-5 | Chemsrc [chemsrc.com]
2. tebubio.com [tebubio.com]

3. m-PEG17-Propargyl, CAS 146185-77-5 | AxisPharm [axispharm.com]

e 4. medchemexpress.com [medchemexpress.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. axispharm.com [axispharm.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Propargyl-PEG17-methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3116499#personal-protective-equipment-for-
handling-propargyl-pegl7-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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